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Compound of Interest

Compound Name:
Benzyloxyacetaldehyde dimethyl

acetal

Cat. No.: B147722 Get Quote

An In-depth Technical Guide to the Safety and Handling of Benzyloxyacetaldehyde Dimethyl
Acetal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Benzyloxyacetaldehyde dimethyl acetal (CAS No. 127657-97-0). The information is

compiled from various safety data sheets (SDS) and chemical suppliers to ensure a thorough

understanding of its properties and associated hazards. This document is intended for use by

trained professionals in a laboratory or research setting.

Chemical and Physical Properties
Benzyloxyacetaldehyde dimethyl acetal is a colorless liquid used as an intermediate and

building block in organic synthesis, particularly in the pharmaceutical and fragrance industries.

[1] Its physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 127657-97-0 [2][3][4]

Molecular Formula C₁₁H₁₆O₃ [1][5]

Molecular Weight 196.24 - 196.25 g/mol [1][5]

Appearance Colorless to Yellow Liquid [2][3]

Odor No information available [2][3]

Boiling Point 80 - 82 °C @ 0.5 mmHg [2][6]

Density 1.035 - 1.04 g/cm³ [1][6]

Refractive Index 1.49 [6]

Purity 95% - 97% [1][6]

Solubility No information available [2][7]

Hazard Identification and Toxicological Information
There are some discrepancies in the hazard classification of Benzyloxyacetaldehyde
dimethyl acetal among suppliers. While one source indicates that the chemical is not

considered hazardous under the 2012 OSHA Hazard Communication Standard[2], other

suppliers provide GHS hazard statements. It is crucial to note that the toxicological properties

have not been fully investigated.[2][7]

GHS Hazard Classification Summary:
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Hazard Statement Code Description Source(s)

H302 Harmful if swallowed
Acute Toxicity, Oral

(Category 4)

H315 Causes skin irritation

Skin

Corrosion/Irritation

(Category 2)

[6]

H319
Causes serious eye

irritation

Serious Eye

Damage/Eye Irritation

(Category 2)

[6]

H335
May cause respiratory

irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

[6]

Pictogram:

GHS07 (Exclamation Mark)

Summary of Toxicological Effects:

Acute Toxicity: No specific data is available. The toxicological properties have not been fully

investigated.[2][7]

Skin Contact: May cause skin irritation.[6]

Eye Contact: May cause serious eye irritation.[6]

Inhalation: May cause respiratory irritation.[6]

Ingestion: May be harmful if swallowed.

Carcinogenicity, Mutagenicity, and Reproductive Effects: No information is available

regarding these effects.[2]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is essential to minimize risk and ensure

safety.

Handling Procedures
Ventilation: Always use in a well-ventilated area.[2][4][7] Local exhaust ventilation is

recommended.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[4][7]

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mist.[7]

Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the work area.[8]

Ignition Sources: Keep away from heat and sources of ignition.[2]

Storage Conditions
Container: Keep the container tightly closed.[2][4]

Environment: Store in a dry, cool, and well-ventilated place.[2][4]

Long-Term Storage: For long-term storage, keep refrigerated at 2-8°C.[6]

Inert Atmosphere: Some sources recommend storing under a nitrogen atmosphere.[7]

Incompatibilities: Store away from strong oxidizing agents.[7]

Experimental Protocols
While specific experimental protocols for toxicity studies are not available in the provided

search results, this section outlines standard procedures for response to exposure and spills

based on safety data sheet recommendations.

First-Aid Measures
A standardized first-aid response protocol is critical.
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Type of Exposure Immediate Action

Medical Attention

Inhalation Remove to fresh air

Skin Contact Wash with plenty of water
 for at least 15 minutes

Eye Contact
Rinse with plenty of water

 for at least 15 minutes

Ingestion Rinse mouth with water

Seek immediate
 medical attention
 if symptoms occur

Click to download full resolution via product page

Caption: First-aid response workflow for exposure incidents.

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.[2][3]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing. Get medical attention if symptoms develop.[2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Get

medical attention if symptoms occur.[2][3]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur.[2][3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment.[4]
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Environmental Precautions: Prevent the substance from entering drains or waterways.[4]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, silica gel,

universal binder).[7] Collect the material into a suitable, labeled container for disposal.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire,

such as dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[3][4]

Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon

dioxide.[7] Containers may burn if exposed to fire.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][7]

Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[2]

Chemical Stability: The substance is stable under recommended storage conditions.[2][7]

Conditions to Avoid: Avoid exposure to heat and incompatible materials.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

monoxide and carbon dioxide.[7]

Safe Handling Workflow Diagram
The following diagram illustrates a logical workflow for the safe handling of

Benzyloxyacetaldehyde dimethyl acetal in a research environment.
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Caption: A logical workflow for handling Benzyloxyacetaldehyde dimethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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